Cas no 117865-72-2 (5-amino-1H-pyridin-2-one;hydrochloride)

5-Amino-1H-pyridin-2-one hydrochloride is a heterocyclic organic compound featuring an amino-substituted pyridinone core, stabilized as its hydrochloride salt. This derivative is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in synthetic chemistry. The hydrochloride form enhances solubility and stability, facilitating handling and storage. The compound’s pyridinone scaffold is amenable to further functionalization, making it valuable for developing biologically active molecules. Its structural features may contribute to applications in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators. The product is typically characterized by high purity, ensuring reproducibility in research and industrial processes.
5-amino-1H-pyridin-2-one;hydrochloride structure
117865-72-2 structure
Product Name:5-amino-1H-pyridin-2-one;hydrochloride
CAS No:117865-72-2
MF:C5H7ClN2O
MW:146.57487988472
MDL:MFCD04112744
CID:63314
PubChem ID:2734774
Update Time:2025-10-29

5-amino-1H-pyridin-2-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxy-5-aminopyridine hydrochloride
    • 2-Hydroxy-5-Amino-pyridin hydrochloride
    • 5-Amino-2-hydroxypyridine hydrochloride
    • 5-Amino-2-Pyridinol Hydrochloride
    • 5-amino-1H-pyridin-2-one,hydrochloride
    • 5-AMino-pyridin-2-ol HCl
    • 5-AMINO-2-PYRIDINOL HYDROCHLORIDE, 95
    • 2-Hydroxy-5-aminopyridinehydrochloride
    • 5-amino-1H-pyridin-2-one;hydrochloride
    • 11-Maleimidoundecanoic?acid?hydrazide
    • 5-Amino-2-pyridinolhydrochloride
    • J-516708
    • 5-amino-1H-pyridin-2-one Hydrochloride
    • EN300-206221
    • 5-aminopyridin-2-ol hydrochloride
    • 5-Amino-2-Pyridinol HCl
    • AKOS015848265
    • FT-0630067
    • 5-aminopyridin-2(1H)-one hydrochloride
    • CS-0171173
    • DTXSID60370498
    • MOKAWAGRLDMKNQ-UHFFFAOYSA-N
    • DS-14818
    • 117865-72-2
    • SCHEMBL5649892
    • 5-Aminopyridin-2(1H)-one--hydrogen chloride (1/1)
    • 5-Amino-2-pyridinol, HCl
    • AC-9577
    • 5-Amino-pyridin-2-ol hydrochloride
    • 5-Aminopyridin-2-olhydrochloride
    • MFCD04112744
    • DB-028101
    • MDL： MFCD04112744
    • Inchi： 1S/C5H6N2O.ClH/c6-4-1-2-5(8)7-3-4;/h1-3H,6H2,(H,7,8);1H
    • InChI Key： MOKAWAGRLDMKNQ-UHFFFAOYSA-N
    • SMILES： Cl.O=C1C=CC(=CN1)N

Computed Properties

  • Exact Mass: 146.02500
  • Monoisotopic Mass: 146.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Topological Polar Surface Area: 55.1A^2

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: g/cm3
  • Boiling Point: 310.7℃ at 760 mmHg
  • Flash Point: 141.7°C
  • PSA: 59.14000
  • LogP: 1.75260

5-amino-1H-pyridin-2-one;hydrochloride Security Information

5-amino-1H-pyridin-2-one;hydrochloride Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-amino-1H-pyridin-2-one;hydrochloride Pricemore >>

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